Cas no 87050-16-6 (1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl-)

1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl- structure
87050-16-6 structure
Product Name:1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl-
CAS No:87050-16-6
MF:C25H35N3O2
MW:409.564306497574
CID:659626
PubChem ID:44292553
Update Time:2025-04-19

1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl-
    • N-propyl-3-[6-[3-(propylamino)propoxy]acridin-3-yl]oxypropan-1-amine
    • DTXSID20658183
    • CHEMBL1192734
    • N,N'-[Acridine-3,6-diylbis(oxypropane-3,1-diyl)]di(propan-1-amine)
    • 87050-16-6
    • Inchi: 1S/C25H35N3O2/c1-3-11-26-13-5-15-29-22-9-7-20-17-21-8-10-23(19-25(21)28-24(20)18-22)30-16-6-14-27-12-4-2/h7-10,17-19,26-27H,3-6,11-16H2,1-2H3
    • InChI Key: VBFRYJPSBBMCSD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2=CC3C=CC(=CC=3N=C2C=1)OCCCNCCC)CCCNCCC

Computed Properties

  • Exact Mass: 409.273
  • Monoisotopic Mass: 409.273
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 55.4A^2

1-Propanamine, 3,3'-[3,6-acridinediylbis(oxy)]bis[N-propyl- Related Literature

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